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Compound of Interest

Compound Name: Rhenium bromide (ReBr3)

Cat. No.: B081350

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of trirhenium
nonabromide (ResBro), a key inorganic cluster compound. The document details established
experimental protocols, presents quantitative data for the compound, and includes a visual
representation of the synthetic workflow.

Introduction

Trirhenium nonabromide (ResBro) is a black, lustrous crystalline solid that holds significance as
an early example of a metal cluster compound featuring metal-metal bonds.[1] It is isostructural
with its more commonly cited analogue, trirhenium nonachloride (ResClo). The ResBro cluster
consists of a triangle of rhenium atoms, with each pair of rhenium atoms bridged by a bromine
atom. This core structure is of considerable interest in inorganic chemistry and serves as a
precursor for the synthesis of other novel rhenium complexes.[1][2] The compound is sparingly
soluble in ether and acetone and reacts with water and methanol.[3]

Synthetic Methodologies

Several methods have been established for the synthesis of trirhenium nonabromide. The most
common and reliable approaches are detailed below.

Direct Synthesis from Rhenium Metal and Bromine Gas
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This method involves the direct reaction of elemental rhenium with bromine gas at elevated
temperatures.

Experimental Protocol:

A detailed procedure for this synthesis is outlined in Inorganic Syntheses. The fundamental
steps are as follows:

* Rhenium metal powder is placed in a quartz reaction tube.
o A stream of dry nitrogen gas is passed through the tube to create an inert atmosphere.
e The reaction tube is heated to 500 °C.

» A controlled flow of bromine gas, carried by the nitrogen stream, is introduced into the
reaction tube.

e The reaction is allowed to proceed to completion, during which trirhenium nonabromide is
formed as a crystalline solid.

e Itis crucial to exclude oxygen from the reaction atmosphere to prevent the formation of
rhenium(lll) oxybromide.[3]

Thermal Decomposition of Rhenium(V) Bromide

An alternative route to trirhenium nonabromide is the thermal decomposition of rhenium(V)
bromide (ReBrs).

Experimental Protocol:

» Rhenium(V) bromide is placed in a suitable apparatus for thermal decomposition under an
inert atmosphere or vacuum.

e The apparatus is heated to a temperature sufficient to induce decomposition of the ReBrs.

e The volatile byproducts are removed, leaving behind the solid trirhenium nonabromide.
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Multi-Step Synthesis via Potassium
Hexabromorhenate(1V)

A less direct but effective method involves the use of a potassium hexabromorhenate(IV)
precursor.

Experimental Protocol:

An aqueous solution of potassium hexabromorhenate(lV) (Kz2ReBrs) is treated with a solution
of silver nitrate (AgNQO3).

o This reaction precipitates silver hexabromorhenate(lV) (AgzReBrs), which is then isolated.
o The dried silver hexabromorhenate(lV) is heated to 600 °C in an inert atmosphere.[3]

» This high-temperature treatment results in the formation of trirhenium nonabromide, along
with silver bromide and bromine gas as byproducts.[3]

Quantitative Data

The following table summarizes key quantitative data for trirhenium nonabromide.

Property Value Reference
Chemical Formula ResBro [3]

Molar Mass 1276.59 g/mol

Appearance Black lustrous crystalline solid [3]

Melting Point Sublimes at 500 °C [3]

Heat of Sublimation 47.6 £ 2 kcal/mol [4115]

Standard Enthalpy of

_ -164.4 kJ/mol [3]
Formation (AfHO )

Characterization
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The structure and properties of trirhenium nonabromide have been characterized by various
methods. The vapor phase has been confirmed to consist of ResBre molecules.[4][5] Its
electronic structure and photoelectron spectra have been studied in detail, providing insights
into the metal-metal bonding within the Res cluster.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the primary synthesis methods of
trirhenium nonabromide.
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General workflow for the synthesis of ResBro.

Safety Considerations
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Rhenium compounds, particularly the halides, should be handled with care in a well-ventilated
fume hood. Appropriate personal protective equipment (PPE), including gloves and safety
glasses, should be worn at all times. The high temperatures and reactive nature of bromine gas
in the direct synthesis method require special precautions and a robust experimental setup.

Conclusion

The synthesis of trirhenium nonabromide can be achieved through several reliable methods,
with direct synthesis and thermal decomposition being the most common. The choice of
method may depend on the availability of starting materials and the desired scale of the
reaction. The unique structural and electronic properties of ResBre make it a valuable
compound for further research in inorganic and materials chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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